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Compound of Interest

Compound Name: 4,5-Dichloropyrimidine

Cat. No.: B1313364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4,5-
Dichloropyrimidine (CAS No: 6554-61-6). The information is intended to equip researchers,

scientists, and professionals in drug development with the necessary knowledge for its safe

handling and use in a laboratory setting. This document summarizes key physical, chemical,

and toxicological properties, alongside detailed experimental protocols for safe handling.

Core Properties of 4,5-Dichloropyrimidine
4,5-Dichloropyrimidine is a halogenated pyrimidine derivative used as a building block in

organic synthesis, particularly in the development of pharmaceutical compounds. Its chemical

structure and properties are summarized below.
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Property Value

Molecular Formula C₄H₂Cl₂N₂

Molecular Weight 148.98 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 82 °C at 34 Torr

Density 1.493 ± 0.06 g/cm³ (Predicted)

pKa -1.41 ± 0.16 (Predicted)

Storage Temperature 2-8°C under an inert gas (nitrogen or Argon)

Toxicological and Hazard Information
While specific quantitative toxicological data such as LD50 or LC50 values for 4,5-
Dichloropyrimidine are not readily available in the public domain, the compound is classified

with several hazards based on available safety data sheets. The hazard statements and

precautionary measures are summarized in the following tables.

Hazard Identification:

Hazard Class GHS Classification Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed

Acute Toxicity,

Inhalation
Category 4 Warning

H332: Harmful if

inhaled

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Precautionary Statements:
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Category Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Prevention P264
Wash skin thoroughly after

handling.

Prevention P270
Do not eat, drink or smoke

when using this product.

Prevention P271
Use only outdoors or in a well-

ventilated area.

Prevention P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.

Response P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

Response P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

Disposal P501 Dispose of contents/container

to an approved waste disposal
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plant.

Experimental Protocols for Safe Handling
Given the hazardous nature of 4,5-Dichloropyrimidine, strict adherence to safety protocols is

mandatory. The following section outlines detailed methodologies for its safe handling in a

research environment.

1. Engineering Controls:

Fume Hood: All work with 4,5-Dichloropyrimidine, including weighing, transferring, and

reactions, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.

Ventilation: Ensure adequate general laboratory ventilation to supplement the local exhaust

of the fume hood.

Eyewash Station and Safety Shower: An operational and easily accessible eyewash station

and safety shower must be located in the immediate vicinity of the work area.

2. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are

required. A face shield should be worn in addition to goggles when there is a risk of

splashing.

Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene gloves.

Inspect gloves for any signs of degradation or perforation before each use. Change gloves

immediately if they become contaminated.

Skin and Body Protection: A lab coat that fastens securely is mandatory. For larger quantities

or procedures with a higher risk of splashing, a chemically resistant apron over the lab coat

is recommended.

Respiratory Protection: If there is a potential for exposure outside of a fume hood, a NIOSH-

approved respirator with an organic vapor cartridge is necessary.
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3. Handling and Storage Procedures:

Weighing: Weigh the required amount of 4,5-Dichloropyrimidine in a fume hood. Use a

disposable weighing boat or weigh directly into the reaction vessel to minimize

contamination.

Transfers: Use a syringe or a cannula for liquid transfers to minimize the risk of spills and

aerosol formation.

Storage: Store 4,5-Dichloropyrimidine in its original, tightly sealed container in a

designated, well-ventilated, and cool (2-8°C) storage area, away from incompatible materials

such as strong oxidizing agents and strong acids. The storage area should be clearly labeled

with the appropriate hazard warnings.

Inert Atmosphere: As recommended, store the compound under an inert atmosphere (e.g.,

nitrogen or argon) to maintain its quality.

4. Spill and Emergency Procedures:

Minor Spills (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Collect the contaminated absorbent material into a sealed, labeled container for

hazardous waste disposal.

Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by soap

and water.

Major Spills (outside a fume hood):

Evacuate the laboratory immediately and alert others.

Close the laboratory doors and prevent entry.
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Contact the institution's emergency response team or environmental health and safety

department.

Provide details of the spilled substance from a safe distance.

5. Waste Disposal:

All waste materials contaminated with 4,5-Dichloropyrimidine, including empty containers,

disposable labware, and spill cleanup materials, must be disposed of as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.

Follow all institutional, local, and national regulations for hazardous waste disposal.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 4,5-
Dichloropyrimidine in a laboratory setting.
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Start: 
Prepare for Experiment

1. Don Personal
Protective Equipment (PPE)

2. Prepare Fume Hood
and Equipment

3. Weighing and Transfer
(in Fume Hood)

4. Conduct Experiment
(in Fume Hood)

5. Decontaminate Glassware
and Equipment

6. Dispose of Hazardous Waste

7. Store Unused Reagent

8. Remove PPE

End: 
Experiment Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4,5-Dichloropyrimidine.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Material Safety of 4,5-
Dichloropyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313364#material-safety-data-sheet-for-4-5-
dichloropyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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